molecular formula C12H12N2O4 B8367270 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid

2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid

Cat. No.: B8367270
M. Wt: 248.23 g/mol
InChI Key: OACIOHPWCLZMTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O4

Molecular Weight

248.23 g/mol

IUPAC Name

2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid

InChI

InChI=1S/C12H12N2O4/c1-12(2,11(15)16)10-6-7-5-8(14(17)18)3-4-9(7)13-10/h3-6,13H,1-2H3,(H,15,16)

InChI Key

OACIOHPWCLZMTH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate (4.60 g, 16.7 mmol) was dissolved in THF/water (2:1, 30 mL). LiOH.H2O (1.40 g, 33.3 mmol) was added and the mixture was stirred at 50° C. for 3 h. The mixture was made acidic by the careful addition of 3N HCl, The product was extracted with ethylacetate and the combined organic phases were washed with brine and dried over magnesium sulfate to give 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoic acid (4.15 g, 99%).
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
LiOH.H2O
Quantity
1.4 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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